Cas no 1245643-72-4 (ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate)

• Product Name: ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1245643-72-4
• MF: C₆H₅F₃N₂O₃
• MW: 210.110711812973
• MDL: MFCD11975643
• CID: 1011186
• PubChem ID: 52987851
• Update Time: 2025-04-20

ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate
• 1245643-72-4
• 1,2,4-Oxadiazole-5-carboxylic acid, 3-(trifluoromethyl)-, ethyl ester
• AB65083
• Z1269217055
• AKOS015853085
• A849479
• EN300-244921
• 3-Trifluoromethyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester

• MDL： MFCD11975643
• Inchi： 1S/C6H5F3N2O3/c1-2-13-4(12)3-10-5(11-14-3)6(7,8)9/h2H2,1H3
• InChI Key： NTPSWYWOOBXDNT-UHFFFAOYSA-N
• SMILES： FC(C1=NOC(C(=O)OCC)=N1)(F)F

Computed Properties

• Exact Mass: 210.02522651g/mol
• Monoisotopic Mass: 210.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles